6-fluoro-8-methoxy-1,2,3,4-tetrahydroquinoline
Overview
Description
Synthesis Analysis
The synthesis of related compounds like fluorinated quinolines has been discussed in literature . A variety of synthetic methods exploiting cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations have been considered .Molecular Structure Analysis
The molecular structure of related compounds like 7-fluoro-6-methoxy-1,2,3,4-tetrahydroquinoline and 6-Fluoro-1,2,3,4-tetrahydroquinoline are known. The InChI codes for these compounds are available .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-fluoro-8-methoxy-1,2,3,4-tetrahydroquinoline involves the condensation of 2-methoxyphenylacetonitrile with cyclohexanone followed by reduction and fluorination reactions.", "Starting Materials": [ "2-methoxyphenylacetonitrile", "cyclohexanone", "sodium borohydride", "hydrochloric acid", "sodium fluoride" ], "Reaction": [ "Step 1: Condensation of 2-methoxyphenylacetonitrile with cyclohexanone in the presence of hydrochloric acid to form 6-methoxy-8-oxo-1,2,3,4-tetrahydroquinoline", "Step 2: Reduction of 6-methoxy-8-oxo-1,2,3,4-tetrahydroquinoline with sodium borohydride to form 6-methoxy-8-hydroxy-1,2,3,4-tetrahydroquinoline", "Step 3: Fluorination of 6-methoxy-8-hydroxy-1,2,3,4-tetrahydroquinoline with sodium fluoride and sulfur tetrafluoride to form 6-fluoro-8-methoxy-1,2,3,4-tetrahydroquinoline" ] } | |
CAS RN |
1248655-03-9 |
Molecular Formula |
C10H12FNO |
Molecular Weight |
181.2 |
Purity |
95 |
Origin of Product |
United States |
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